N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamide

• IUPAC Name: [(Z)-[amino(phenyl)methylidene]amino] 2-phenylbenzoate
• InChI: InChI=1S/C20H16N2O2/c21-19(16-11-5-2-6-12-16)22-24-20(23)18-14-8-7-13-17(18)15-9-3-1-4-10-15/h1-14H,(H2,21,22)
• InChI Key: UQIWBFKLVRHISJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)ON=C(C3=CC=CC=C3)N
• Isomeric SMILES: C1=CC=C(C=C1)C2=CC=CC=C2C(=O)O/N=C(/C3=CC=CC=C3)\N
• Molecular Formula: C20H16N2O2
• Molecular Weight: 316.4 g/mol

Description

N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamide, also known as Boc-L-phenylalanine benzyl ester, is a chemical compound that has gained significant attention in the field of scientific research. This compound is a derivative of phenylalanine, an essential amino acid that plays a crucial role in protein synthesis. Boc-L-phenylalanine benzyl ester has been synthesized using various methods and has been studied extensively for its potential applications in scientific research.

Mechanism of Action

The mechanism of action of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester is not fully understood. However, it is believed that this compound acts as a protecting group by preventing unwanted reactions during peptide synthesis. N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester can protect the amino group of the peptide, which is a crucial step in peptide synthesis.
Biochemical and Physiological Effects:
N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester does not have any known biochemical or physiological effects. This compound is used primarily as a protecting group during peptide synthesis and does not interact with biological systems.

Advantages and Limitations for Lab Experiments

One of the major advantages of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester is its ability to protect the amino group of the peptide during synthesis. This compound is also relatively easy to synthesize and purify, which makes it a popular choice for peptide synthesis. However, one of the limitations of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester is its cost. This compound can be expensive to synthesize, which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester. One potential direction is the development of new methods for the synthesis of this compound. Researchers may also explore the use of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester in the synthesis of new peptides with potential therapeutic applications. Additionally, the mechanism of action of this compound could be further studied to gain a better understanding of its role in peptide synthesis.

Synthesis Methods

The synthesis of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester can be achieved using different methods. One of the most common methods involves the reaction of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine with benzyl chloride in the presence of a base such as sodium hydroxide. This reaction results in the formation of N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester, which can be purified using various techniques such as column chromatography.

Scientific Research Applications

N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester has been extensively studied for its potential applications in scientific research. One of the major applications of this compound is in the field of peptide synthesis. N'-[(2-biphenylylcarbonyl)oxy]benzenecarboximidamidealanine benzyl ester can be used as a protecting group for the synthesis of peptides. This compound can protect the amino group of the peptide during the synthesis process, which helps to prevent unwanted reactions and ensures the purity of the final product.